![molecular formula C15H15N3O B1375240 N-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]aniline CAS No. 1493279-30-3](/img/structure/B1375240.png)
N-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]aniline
Overview
Description
N-[(5-methoxy-1H-1,3-benzodiazol-2-yl)methyl]aniline is a useful research compound. Its molecular formula is C15H15N3O and its molecular weight is 253.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Chemical Synthesis Techniques : The compound has been used in various chemical synthesis processes. For example, reactions involving laevulinic acid and aniline produce derivatives like 5-methyl-2,3-dihydro-1H-1-benzazepin-2-one, indicating its role in the formation of complex organic structures (Candeloro & Bowie, 1978).
Intermediate for Pharmaceutical Compounds : It has been utilized in the synthesis of compounds like N-(3,5-diphenyl-4,5-dihydro-1,2-oxazol-4-yl)methyl anilines, which have been evaluated for anti-tubercular activity (Dighe et al., 2012).
Photodynamic Therapy for Cancer : A study reported the synthesis of zinc phthalocyanine substituted with benzenesulfonamide derivative groups containing Schiff base, indicating its potential in photodynamic therapy applications for cancer treatment (Pişkin et al., 2020).
Catalysis in Chemical Reactions : This compound has been used in palladium complexes as catalysts for methoxycarbonylation of olefins, highlighting its significance in industrial chemical processes (Tshabalala et al., 2015).
Pharmaceutical and Biological Applications
Antiviral Activity : Certain derivatives of this compound have been synthesized and evaluated for antiviral activity against RNA and DNA viruses, demonstrating its potential in antiviral drug development (Desideri et al., 2019).
Tubulin Polymerization Inhibition : Indenopyrazoles derivatives, including this compound, have been identified as tubulin polymerization inhibitors, indicating their potential in cancer treatment (Minegishi et al., 2015).
Antimicrobial Activity : Compounds derived from this chemical have shown significant antimicrobial activity against various microbial strains, suggesting its use in developing new antimicrobial agents (Banoji et al., 2022).
Anti-Proliferative Agents : This compound has been linked with triazole and benzimidazole pharmacophores to create anti-proliferative agents, showing its potential in cancer therapy (Sahay & Ghalsasi, 2017).
Properties
IUPAC Name |
N-[(6-methoxy-1H-benzimidazol-2-yl)methyl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O/c1-19-12-7-8-13-14(9-12)18-15(17-13)10-16-11-5-3-2-4-6-11/h2-9,16H,10H2,1H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDWJCDANZNOLKD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(N2)CNC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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